Cas no 1519848-70-4 (2-(2-bromo-3-fluorophenyl)ethanimidamide)

• Product Name: 2-(2-bromo-3-fluorophenyl)ethanimidamide
• CAS No: 1519848-70-4
• MF: C₈H₈BrFN₂
• MW: 231.064924240112
• CID: 6350103
• PubChem ID: 81516513
• Update Time: 2025-08-05

2-(2-bromo-3-fluorophenyl)ethanimidamide Chemical and Physical Properties

Names and Identifiers

• 2-(2-bromo-3-fluorophenyl)ethanimidamide
• EN300-1914606
• 1519848-70-4
• AKOS020095028

• Inchi： 1S/C8H8BrFN2/c9-8-5(4-7(11)12)2-1-3-6(8)10/h1-3H,4H2,(H3,11,12)
• InChI Key： IZAJAIKJFCNKNQ-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=CC=1CC(=N)N)F

Computed Properties

• Exact Mass: 229.98549g/mol
• Monoisotopic Mass: 229.98549g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 49.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 2-(2-bromo-3-fluorophenyl)ethanimidamide

Professional Introduction to Compound with CAS No. 1519848-70-4 and Product Name: 2-(2-bromo-3-fluorophenyl)ethanimidamide

Compound with the CAS number 1519848-70-4 and the product name 2-(2-bromo-3-fluorophenyl)ethanimidamide represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and chemical properties, has garnered considerable attention in recent years due to its potential applications in drug discovery and medicinal chemistry. The molecular structure of this compound incorporates both bromo and fluoro substituents, which are strategically positioned on a phenyl ring, enhancing its reactivity and utility in synthetic chemistry.

The bromo and fluoro groups in 2-(2-bromo-3-fluorophenyl)ethanimidamide play a crucial role in modulating the pharmacokinetic and pharmacodynamic properties of the molecule. These substituents are known for their ability to influence metabolic pathways, binding affinities, and overall biological activity. In particular, the presence of a fluoro atom can enhance metabolic stability while also improving binding interactions with biological targets. This makes 2-(2-bromo-3-fluorophenyl)ethanimidamide a valuable scaffold for developing novel therapeutic agents.

Recent research in the field of medicinal chemistry has highlighted the importance of fluorinated aromatic compounds in drug development. Studies have demonstrated that incorporating fluorine atoms into organic molecules can lead to improved pharmacological properties, including increased bioavailability and reduced toxicity. The bromo substituent further contributes to the compound's versatility by enabling various chemical transformations, such as cross-coupling reactions, which are widely used in synthetic organic chemistry.

One of the most compelling aspects of 2-(2-bromo-3-fluorophenyl)ethanimidamide is its potential as a building block for more complex molecules. Researchers have leveraged its structural features to develop novel inhibitors targeting various disease pathways. For instance, studies have shown that derivatives of this compound exhibit promising activity against enzymes involved in cancer metabolism. The ability to modify the phenyl ring while retaining the ethanimidamide core allows for fine-tuning of biological activity, making it an attractive candidate for further exploration.

The synthesis of 2-(2-bromo-3-fluorophenyl)ethanimidamide involves multi-step organic reactions that highlight the compound's synthetic accessibility. The process typically begins with the preparation of a brominated fluorobenzene precursor, which is then coupled with an appropriate ethanimidamide reagent under controlled conditions. This synthetic route underscores the compound's feasibility for large-scale production, which is essential for preclinical and clinical studies.

In terms of biological activity, preliminary studies on 2-(2-bromo-3-fluorophenyl)ethanimidamide have revealed intriguing properties that warrant further investigation. The compound demonstrates moderate affinity for certain enzyme targets, suggesting its potential as an inhibitor or modulator in therapeutic contexts. Additionally, its structural motif aligns well with known pharmacophores, indicating that it could be optimized for enhanced efficacy and selectivity.

The integration of computational methods into drug discovery has also played a pivotal role in understanding the behavior of 2-(2-bromo-3-fluorophenyl)ethanimidamide. Molecular modeling studies have provided insights into how this compound interacts with biological targets at the atomic level. These simulations have helped researchers predict potential side effects and optimize dosing regimens, thereby accelerating the development process.

As research progresses, the applications of 2-(2-bromo-3-fluorophenyl)ethanimidamide are expected to expand beyond traditional pharmaceuticals. Its unique chemical properties make it suitable for use in agrochemicals, materials science, and other industrial applications. The versatility of this compound underscores its importance as a versatile chemical entity with broad utility.

The future prospects for 2-(2-bromo-3-fluorophenyl)ethanimidamide are promising, with ongoing studies aimed at elucidating its full potential. Collaborative efforts between academic institutions and pharmaceutical companies will be crucial in translating laboratory findings into tangible therapeutic solutions. As our understanding of this compound grows, so too will its impact on medicine and related fields.